Cas no 2171962-88-0 (4-amino-1-methyl-5-(1-methylcyclobutyl)pyrrolidin-2-one)

• Product Name: 4-amino-1-methyl-5-(1-methylcyclobutyl)pyrrolidin-2-one
• CAS No: 2171962-88-0
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5783456
• PubChem ID: 165601651
• Update Time: 2025-06-11

4-amino-1-methyl-5-(1-methylcyclobutyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2171962-88-0
• EN300-1635981
• 4-amino-1-methyl-5-(1-methylcyclobutyl)pyrrolidin-2-one
• CID 165601651

• Inchi： 1S/C10H18N2O/c1-10(4-3-5-10)9-7(11)6-8(13)12(9)2/h7,9H,3-6,11H2,1-2H3
• InChI Key： GXJVSGREQYJQID-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C2(C)CCC2)N1C)N

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-amino-1-methyl-5-(1-methylcyclobutyl)pyrrolidin-2-one

Professional Introduction to 4-amino-1-methyl-5-(1-methylcyclobutyl)pyrrolidin-2-one (CAS No. 2171962-88-0)

4-amino-1-methyl-5-(1-methylcyclobutyl)pyrrolidin-2-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2171962-88-0, belongs to the pyrrolidinone class of molecules, which are widely studied for their pharmacological properties. The presence of both amino and methylcyclobutyl substituents in its structure suggests a high degree of molecular complexity, which may contribute to its interactions with biological targets.

The synthesis and characterization of 4-amino-1-methyl-5-(1-methylcyclobutyl)pyrrolidin-2-one have been subjects of extensive research in recent years. The compound’s structure, featuring a pyrrolidinone core with appended functional groups, makes it a versatile scaffold for drug discovery. Specifically, the amino group at the 4-position and the methylcyclobutyl group at the 5-position are critical for its biological activity. These substituents not only influence the compound’s solubility and metabolic stability but also play a crucial role in its binding affinity to potential therapeutic targets.

In recent years, there has been growing interest in developing novel compounds that can modulate neurological and inflammatory pathways. The pyrrolidinone moiety is particularly relevant in this context, as it has been shown to exhibit properties that are beneficial for treating conditions such as pain, neurodegeneration, and autoimmune disorders. The specific arrangement of atoms in 4-amino-1-methyl-5-(1-methylcyclobutyl)pyrrolidin-2-one may contribute to its ability to interact with enzymes and receptors involved in these pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. Researchers have been exploring derivatives of 4-amino-1-methyl-5-(1-methylcyclobutyl)pyrrolidin-2-one to optimize its pharmacokinetic and pharmacodynamic properties. For instance, modifications to the methylcyclobutyl group have been investigated to enhance binding affinity while minimizing off-target effects. Similarly, the amino group has been targeted for functionalization to improve solubility and bioavailability.

The latest advancements in computational chemistry have also played a pivotal role in understanding the behavior of 4-amino-1-methyl-5-(1-methylcyclobutyl)pyrrolidin-2-one. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These studies have helped researchers predict potential side effects and optimize drug-like properties, thereby accelerating the drug discovery process.

Furthermore, preclinical studies have begun to shed light on the biological activity of 4-amino-1-methyl-5-(1-methylcyclobutyl)pyrrolidin-2-one. Initial findings suggest that this compound may exhibit anti-inflammatory and analgesic effects, making it a promising candidate for treating conditions such as rheumatoid arthritis and chronic pain syndromes. The precise mechanisms by which these effects are mediated are still under investigation, but early results are encouraging.

The development of novel synthetic routes for 4-amino-1-methyl-5-(1-methylcyclobutyl)pyrrolidin-2-one has also been a focus of research. Efficient synthetic methodologies are essential for producing this compound on a larger scale while maintaining high purity standards. Recent reports have described innovative approaches that streamline the synthesis process, reducing costs and improving yields. These advancements are critical for ensuring that enough material is available for both preclinical and clinical studies.

In conclusion, 4-amino-1-methyl-5-(1-methylcyclobutyl)pyrrolidin-2-one (CAS No. 2171962-88-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, so too does its promise as a therapeutic agent. The ongoing exploration of this compound underscores the importance of continued investment in drug discovery research.